Trimethobenzamide

Description

Trimethobenzamide is an antiemetic medication used to prevent nausea and vomiting, particularly after surgery or due to gastroenteritis . It is available under the brand name Tigan . It is not typically recommended for children because of the risk of potential side effects . The drug works by affecting the chemoreceptor trigger zone (CTZ) in the medulla oblongata, which helps to control emetic impulses .

The precise mechanism of action in humans is not fully understood, but it is known to inhibit the dopamine D2 receptor . Trimethobenzamide is available in oral capsule and injectable formulations . However, rectal suppositories were previously available but were discontinued due to unproven efficacy . Patients usually take it three to four times daily, as directed by a healthcare provider . Common side effects include drowsiness, dizziness, headache, and blurred vision . More serious side effects could include mood changes, muscle spasms, and jaundice .

Chemically, trimethobenzamide is classified as an N-benzylbenzamide . Domperidone and metoclopramide are similar antiemetic medications that also act on dopamine receptors .

• CAS No.: 138-56-7
• Product Name: Trimethobenzamide
• Molecular Formula: C21H28N2O5
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxybenzamide
• Standard InChI: InChI=1S/C21H28N2O5/c1-23(2)10-11-28-17-8-6-15(7-9-17)14-22-21(24)16-12-18(25-3)20(27-5)19(13-16)26-4/h6-9,12-13H,10-11,14H2,1-5H3,(H,22,24)
• Standard InChIKey: FEZBIKUBAYAZIU-UHFFFAOYSA-N
• SMILES: CN(C)CCOC1=CC=C(C=C1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Canonical SMILES: CN(C)CCOC1=CC=C(C=C1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Purity: > 95%
• Synonyms: 4-(2-dimethylaminoethoxy)-n-(3,4,5-trimethoxybenzoyl)benzylamine; Benzamide, N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxy-; N-(4-[2-(Dimethylamino)ethoxy]benzyl)-3,4,5-trimethoxybenzamide; N-[(2-dimethylaminoethoxy)benzyl]-3,4,5-trimethoxyb
• Reference: Hurley JD, Eshelman FN: Trimethobenzamide HCl in the treatment of nausea and vomiting associated with antineoplastic chemotherapy. J Clin Pharmacol. 1980 May-Jun;20(5-6 Pt 1):352-6. [PMID:7400373]; Dundee JW, Halliday F, Nicholl RM, Moore J: Studies of drugs given before anaesthesia. X. Two non-phenothiazine anti-emetics--cyclizine and trimethobenzamide. Br J Anaesth. 1966 Jan;38(1):50-7. [PMID:5908416]; FDA Approved Drug Products: TIGAN (trimethobenzamide hydrochloride) capsules; FDA Approved Drug Products: TIGAN (trimethobenzamide hydrochloride) injection
• PubChem Compound: 5577
• Last Modified: Aug 15 2023